Cas no 2228370-31-6 (O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228370-31-6
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5906036
• PubChem ID: 165628244
• Update Time: 2025-07-22

O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(4-cyclopropylphenyl)cyclopropyl]methyl}hydroxylamine
• 2228370-31-6
• EN300-1775685

• Inchi： 1S/C13H17NO/c14-15-9-13(7-8-13)12-5-3-11(4-6-12)10-1-2-10/h3-6,10H,1-2,7-9,14H2
• InChI Key： QISRLGCNKQKJPU-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(=CC=2)C2CC2)CC1)N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228370-31-6 and Product Name: O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine

O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine is a sophisticated organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2228370-31-6, has garnered attention due to its structural features and the promising avenues it opens for research and development. The molecular architecture of this compound incorporates a hydroxylamine functional group, which is strategically positioned on a substituted cyclopropylmethyl backbone, further enhanced by the presence of a 4-cyclopropylphenyl moiety.

The significance of this compound lies in its potential utility as an intermediate in the synthesis of more complex molecules. The presence of both cyclopropyl and phenyl groups introduces specific steric and electronic properties that can be exploited in drug design. In particular, the cyclopropyl groups are known for their ability to enhance metabolic stability, a crucial factor in pharmaceutical development. Meanwhile, the phenyl ring provides a platform for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the structural and electronic properties of such compounds. Molecular modeling studies indicate that O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine exhibits favorable interactions with biological targets, suggesting its potential as a lead compound in medicinal chemistry. These studies have been complemented by experimental investigations, which have begun to uncover the compound's reactivity and its ability to participate in various chemical transformations.

In the realm of drug discovery, the hydroxylamine functional group is particularly noteworthy. Hydroxylamine derivatives have been explored for their diverse pharmacological effects, ranging from antiviral to anticancer applications. The specific arrangement of atoms in O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine may confer unique properties that distinguish it from other hydroxylamine-based compounds. This has prompted researchers to investigate its potential as a scaffold for developing novel therapeutic agents.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also underscore the importance of precision in molecular construction.

Evaluation of O-{1-(4-cyclopropylphenyl)cyclopropylmethyl}hydroxylamine has also extended to its pharmacokinetic profile. Preliminary studies suggest that the compound exhibits good solubility and stability under physiological conditions, which are essential attributes for any prospective drug candidate. Furthermore, its metabolic pathways have been preliminarily mapped out, providing insights into how it might be processed within the body. This information is critical for optimizing dosages and minimizing potential side effects.

The intersection of organic chemistry and biochemistry has led to innovative approaches in studying the biological activity of compounds like O-{1-(4-cyclopropylphenyl)cyclopropymethyl}hydroxylamine. Techniques such as X-ray crystallography have been employed to determine how this molecule interacts with biological targets at an atomic level. These structural insights have not only validated computational predictions but also provided a foundation for designing more effective derivatives.

As research continues to evolve, the applications of O-{1-(4-cyclopropylphenyl)cyclopropymethyl}hydroxylamine are expected to expand. Its unique structural features make it a versatile building block for creating novel compounds with targeted biological activities. Collaborative efforts between synthetic chemists and biologists will be crucial in harnessing its full potential. The ongoing exploration of this compound underscores the dynamic nature of pharmaceutical research and development.

The future prospects for O-{1-(4-cyclopropilpheny lcyc lo prop ylm eth yl}hy dro xyla mine are bright, with numerous avenues for further investigation remaining open. Whether it emerges as a lead compound or serves as a valuable intermediate, its contribution to scientific knowledge is undeniable. As new methodologies emerge and our understanding deepens, we can anticipate even more innovative applications on the horizon.